Cas no 66582-72-7 (1H-Pyrrole-3,4-dimethanol)

• Product Name: 1H-Pyrrole-3,4-dimethanol
• CAS No: 66582-72-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 396121
• PubChem ID: 71375039
• Update Time: 2025-04-19

1H-Pyrrole-3,4-dimethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3,4-dimethanol
• (1H-pyrrole-3,4-diyl)diMethanol
• [4-(hydroxymethyl)-1H-pyrrol-3-yl]methanol
• 66582-72-7
• DTXSID10797792

• Inchi： 1S/C6H9NO2/c8-3-5-1-7-2-6(5)4-9/h1-2,7-9H,3-4H2
• InChI Key： HBXRQGSUIKZNNX-UHFFFAOYSA-N
• SMILES： OCC1=CNC=C1CO

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25